N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-[4-(3,4-dimethylphenyl)-1,3-thiazol-2-yl]-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C19H17FN2OS/c1-12-3-6-15(9-13(12)2)17-11-24-19(21-17)22-18(23)10-14-4-7-16(20)8-5-14/h3-9,11H,10H2,1-2H3,(H,21,22,23)
• InChI Key: MZSZUBOFOWLFLO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CSC(=N2)NC(=O)CC3=CC=C(C=C3)F)C
• Molecular Formula: C19H17FN2OS
• Molecular Weight: 340.4 g/mol
• CAS No.: 922646-14-8

Description

N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H17FN2OS and its molecular weight is 340.42. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Anti-inflammatory Activity : A study by Sunder and Maleraju (2013) described the synthesis of novel N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides showing significant anti-inflammatory activity. This suggests that similar compounds, including N-(4-(3,4-dimethylphenyl)thiazol-2-yl)-2-(4-fluorophenyl)acetamide, could be explored for anti-inflammatory properties (K. Sunder & Jayapal Maleraju, 2013).

Anticancer Activity

• Anticancer Properties : Research by Duran and Demirayak (2012) on 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives revealed reasonable anticancer activity against melanoma-type cell lines. This indicates potential anticancer research applications for compounds with similar structural features, including this compound (M. Duran & Ş. Demirayak, 2012).

Antibacterial and Antimicrobial Activity

• Antibacterial Evaluation : A study by Lu et al. (2020) synthesized new N-phenylacetamide derivatives containing 4-arylthiazole moieties, showing promising antibacterial activities. This suggests that structurally related compounds, such as this compound, could have applications in the development of new antibacterial agents (Hui Lu, Xia Zhou, Lei Wang, Linhong Jin, 2020).